2-[(2-nitrobenzylidene)amino]-1H-benzo[de]isoquinoline-1,3(2H)-dione

• IUPAC Name: 2-[(E)-(2-nitrophenyl)methylideneamino]benzo[de]isoquinoline-1,3-dione
• InChI: InChI=1S/C19H11N3O4/c23-18-14-8-3-6-12-7-4-9-15(17(12)14)19(24)21(18)20-11-13-5-1-2-10-16(13)22(25)26/h1-11H/b20-11+
• InChI Key: ZSYXGTIQESLADH-RGVLZGJSSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NN2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/N2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O)[N+](=O)[O-]
• Molecular Formula: C19H11N3O4
• Molecular Weight: 345.3 g/mol

Description

2-[(2-nitrobenzylidene)amino]-1H-benzo[de]isoquinoline-1,3(2H)-dione, also known as NBQX, is a potent and selective antagonist of the ionotropic glutamate receptor AMPA. It was first synthesized in the late 1980s and has since been widely used in scientific research to investigate the role of AMPA receptors in various physiological and pathological processes.

Mechanism of Action

2-[(2-nitrobenzylidene)amino]-1H-benzo[de]isoquinoline-1,3(2H)-dione acts as a competitive antagonist of the AMPA receptor, binding to the receptor and preventing the binding of glutamate, the natural ligand of the receptor. This results in a decrease in excitatory neurotransmission, which can have various effects depending on the location and function of the affected synapses.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the location and function of the affected synapses. In general, this compound blocks excitatory neurotransmission, which can lead to a decrease in synaptic plasticity, learning, and memory. It has also been shown to have neuroprotective effects in various models of neurological disorders, such as stroke and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The main advantage of 2-[(2-nitrobenzylidene)amino]-1H-benzo[de]isoquinoline-1,3(2H)-dione is its potency and selectivity as an AMPA receptor antagonist, which makes it a valuable tool for investigating the role of AMPA receptors in various physiological and pathological processes. However, its effects can be complex and depend on the location and function of the affected synapses, which can make interpretation of results challenging. Additionally, this compound has a relatively short half-life and can be rapidly metabolized in vivo, which can limit its usefulness in certain experiments.

Future Directions

There are several future directions for research involving 2-[(2-nitrobenzylidene)amino]-1H-benzo[de]isoquinoline-1,3(2H)-dione. One area of interest is the role of AMPA receptors in various neurological disorders, such as epilepsy, stroke, and neurodegenerative diseases. Another area of interest is the development of more potent and selective AMPA receptor antagonists, which could have therapeutic potential in the treatment of various neurological disorders. Additionally, there is a need for further research on the complex effects of AMPA receptor antagonists on synaptic plasticity, learning, and memory, which could have implications for the development of cognitive enhancers.

Scientific Research Applications

2-[(2-nitrobenzylidene)amino]-1H-benzo[de]isoquinoline-1,3(2H)-dione has been extensively used in scientific research to investigate the role of AMPA receptors in various physiological and pathological processes. It has been shown to be effective in blocking excitatory neurotransmission in the central nervous system, which makes it a valuable tool for studying synaptic plasticity, learning, and memory. It has also been used to investigate the role of AMPA receptors in various neurological disorders, such as epilepsy, stroke, and neurodegenerative diseases.